Cas no 52904-19-5 ( )

• Product Name: &nbsp
• CAS No: 52904-19-5
• MF: C₂₀H₃₆O₂
• MW: 308.498646736145
• CID: 937662
• PubChem ID: 329669
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 15-cyclopent-2-en-1-ylpentadecanoic acid
• 15-cyclopent-2-enyl-pentadecanoic acid
• 15-Cyclopent-2-enyl-pentadecansaeure
• AC1L758Y
• Chaulmoogrylessigsaeure
• HORMELIC ACID
• Hormelsaeure
• NSC313952
• DTXSID10317277
• NSC-313952
• Q54371453
• LMFA01140034
• 52904-19-5
• 15-(cyclopent-2-en-1-yl)pentadecanoic acid
•  

• Inchi： 1S/C20H36O2/c21-20(22)18-12-10-8-6-4-2-1-3-5-7-9-11-15-19-16-13-14-17-19/h13,16,19H,1-12,14-15,17-18H2,(H,21,22)
• InChI Key： LKHZDPAUGRFBHR-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCC1C=CCC1)=O

Computed Properties

• Exact Mass: 308.27168
• Monoisotopic Mass: 308.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 6.49860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids